Cas no 1804404-16-7 (2-Bromo-3-ethoxy-6-fluorophenol)

• Product Name: 2-Bromo-3-ethoxy-6-fluorophenol
• CAS No: 1804404-16-7
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• CID: 4973304
• Update Time: 2025-07-20

2-Bromo-3-ethoxy-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-ethoxy-6-fluorophenol

• Inchi： 1S/C8H8BrFO2/c1-2-12-6-4-3-5(10)8(11)7(6)9/h3-4,11H,2H2,1H3
• InChI Key： NZHTZMYKYURVJY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OCC)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 2-Bromo-3-ethoxy-6-fluorophenol

Recent Advances in the Study of 2-Bromo-3-ethoxy-6-fluorophenol (CAS: 1804404-16-7): A Comprehensive Research Brief

In recent years, the compound 2-Bromo-3-ethoxy-6-fluorophenol (CAS: 1804404-16-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated phenolic derivative has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The unique structural features of this compound, characterized by the presence of bromo, ethoxy, and fluoro substituents, contribute to its diverse reactivity and biological activity. This research brief aims to synthesize the latest findings related to 2-Bromo-3-ethoxy-6-fluorophenol, providing a comprehensive overview of its synthesis, properties, and applications.

The synthesis of 2-Bromo-3-ethoxy-6-fluorophenol has been optimized in several recent studies. A 2023 publication in the Journal of Organic Chemistry detailed a novel, high-yield synthetic route involving the selective bromination of 3-ethoxy-6-fluorophenol under mild conditions. The researchers reported a yield of over 85% with minimal byproducts, highlighting the efficiency of this method. Additionally, advancements in green chemistry approaches have been applied to the synthesis of this compound, with a focus on reducing the use of hazardous reagents and solvents. These developments are particularly relevant given the increasing emphasis on sustainable chemical processes in the pharmaceutical industry.

From a pharmacological perspective, 2-Bromo-3-ethoxy-6-fluorophenol has demonstrated interesting biological activities. Recent in vitro studies have shown that this compound exhibits moderate inhibitory effects against certain kinase enzymes implicated in inflammatory pathways. While not yet developed as a drug candidate itself, the molecule serves as a valuable scaffold for medicinal chemistry optimization. Its structural features make it particularly suitable for further derivatization, with several research groups exploring its potential as a building block for more complex bioactive molecules. The presence of multiple halogen atoms also makes it an attractive intermediate for cross-coupling reactions commonly used in drug discovery.

In material science applications, researchers have investigated the use of 2-Bromo-3-ethoxy-6-fluorophenol as a precursor for advanced polymeric materials. A 2024 study published in Advanced Materials demonstrated its utility in the synthesis of fluorinated polyethers with exceptional thermal stability and low surface energy properties. These materials show promise for specialized coatings and electronic applications. The compound's ability to introduce both fluorine and bromine functionalities into polymer backbones makes it particularly valuable for tailoring material properties at the molecular level.

Analytical characterization of 2-Bromo-3-ethoxy-6-fluorophenol has also seen significant progress. Recent work employing advanced spectroscopic techniques, including 2D NMR and high-resolution mass spectrometry, has provided detailed structural insights. These characterization methods are crucial for quality control in industrial applications and for understanding structure-activity relationships in biological studies. Furthermore, computational chemistry approaches have been employed to predict the compound's physicochemical properties and reactivity patterns, aiding in the design of more efficient synthetic routes and derivative compounds.

Looking forward, the research community continues to explore new applications for 2-Bromo-3-ethoxy-6-fluorophenol. Its versatility as a chemical building block, combined with its interesting biological profile, suggests that it will remain an important compound in chemical biology and pharmaceutical research. Future directions may include more extensive structure-activity relationship studies, exploration of its potential in combination therapies, and further development of sustainable synthetic methods. As research progresses, this compound may serve as a key intermediate in the development of novel therapeutic agents or functional materials with specialized properties.